Cas no 127067-18-9 (2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester)

2,6-Dimethyl-3-pyridinecarboxylic acid methyl ester is a pyridine derivative characterized by its methyl ester functional group and dimethyl substitution at the 2- and 6-positions. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structural features, including the ester group and sterically hindered pyridine ring, contribute to its reactivity in nucleophilic substitution and condensation reactions. The compound exhibits stability under standard conditions and is soluble in common organic solvents, facilitating its use in various synthetic applications. Its well-defined molecular structure makes it a valuable building block for constructing complex heterocyclic frameworks.
2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester structure
127067-18-9 structure
Product Name:2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester
CAS No:127067-18-9
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD09701355
CID:868875
PubChem ID:14838150
Update Time:2025-11-01

2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester
    • 2,6-Dimethyl-nicotinic acid methyl ester
    • methyl 2,6-dimethylpyridine-3-carboxylate
    • 3-Pyridinecarboxylic acid, 2,6-dimethyl-, methyl ester
    • AGN-PC-002Q7A
    • CTK8G7478
    • Methyl 2,6-dimethylnicotinate
    • SB32596
    • SCHEMBL12500156
    • CS-0329113
    • DTXSID00564551
    • AT32667
    • CFA06718
    • MFCD09701355
    • AKOS010485996
    • Methyl2,6-dimethylnicotinate
    • 127067-18-9
    • DB-062563
    • EN300-264711
    • MDL: MFCD09701355
    • Inchi: 1S/C9H11NO2/c1-6-4-5-8(7(2)10-6)9(11)12-3/h4-5H,1-3H3
    • InChI Key: CCMDYJLHJDTZOK-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=C(C)N=C1C)=O

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 213.1±35.0 °C at 760 mmHg
  • Flash Point: 82.7±25.9 °C
  • PSA: 39.19
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester Security Information

2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester Pricemore >>

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Additional information on 2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester

Recent Advances in the Study of 2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester (CAS: 127067-18-9)

The compound 2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester (CAS: 127067-18-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine core and ester functionality, has shown promising potential in various applications, including drug development and organic synthesis. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic uses, making it a subject of considerable scientific interest.

One of the key areas of research has been the synthesis and optimization of 2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route using palladium-catalyzed cross-coupling reactions, achieving high yields and purity. The study highlighted the compound's stability under various conditions, which is crucial for its application in pharmaceutical formulations. Additionally, the research explored the compound's reactivity with other functional groups, providing insights into its potential as a building block for more complex molecules.

In the context of biological activity, recent investigations have revealed that 2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A preclinical study conducted by researchers at the University of Cambridge (2024) demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory drugs. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Another notable development is the exploration of 2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester as a ligand in metal-organic frameworks (MOFs). A recent publication in Advanced Materials (2024) reported its use in constructing MOFs with high porosity and stability, which could have implications for drug delivery systems. The study emphasized the compound's versatility and its ability to form stable complexes with transition metals, opening new avenues for material science applications.

Despite these advancements, challenges remain in the widespread adoption of 2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed. Future research directions may include the development of greener synthetic methods, detailed mechanistic studies of its biological activities, and exploration of its derivatives for enhanced efficacy and selectivity.

In conclusion, 2,6-dimethyl-3-Pyridinecarboxylic acid methyl ester (CAS: 127067-18-9) represents a versatile and promising compound in the realm of chemical biology and pharmaceuticals. Its unique structural features and diverse applications underscore its potential as a valuable tool for drug discovery and material science. Continued research efforts will be essential to fully unlock its capabilities and translate laboratory findings into practical solutions.

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